Cas no 1797560-90-7 (KLJWDTBTJQKIRK-UHFFFAOYSA-N)
KLJWDTBTJQKIRK-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
-
- KLJWDTBTJQKIRK-UHFFFAOYSA-N
-
- Inchi: 1S/C17H17N5O2/c1-11-8-15-19-9-12-10-21(7-5-14(12)22(15)20-11)17(23)13-4-3-6-18-16(13)24-2/h3-4,6,8-9H,5,7,10H2,1-2H3
- InChI Key: KLJWDTBTJQKIRK-UHFFFAOYSA-N
- SMILES: O=C(C1C([H])=C([H])C([H])=NC=1OC([H])([H])[H])N1C([H])([H])C2C([H])=NC3=C([H])C(C([H])([H])[H])=NN3C=2C([H])([H])C1([H])[H]
KLJWDTBTJQKIRK-UHFFFAOYSA-N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6472-7218-2μmol |
11-(2-methoxypyridine-3-carbonyl)-4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene |
1797560-90-7 | 90%+ | 2μl |
$85.5 | 2023-04-25 | |
| Life Chemicals | F6472-7218-5μmol |
11-(2-methoxypyridine-3-carbonyl)-4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene |
1797560-90-7 | 90%+ | 5μl |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6472-7218-10μmol |
11-(2-methoxypyridine-3-carbonyl)-4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene |
1797560-90-7 | 90%+ | 10μl |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6472-7218-20μmol |
11-(2-methoxypyridine-3-carbonyl)-4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene |
1797560-90-7 | 90%+ | 20μl |
$118.5 | 2023-04-25 | |
| Life Chemicals | F6472-7218-1mg |
11-(2-methoxypyridine-3-carbonyl)-4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene |
1797560-90-7 | 90%+ | 1mg |
$81.0 | 2023-04-25 | |
| Life Chemicals | F6472-7218-2mg |
11-(2-methoxypyridine-3-carbonyl)-4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene |
1797560-90-7 | 90%+ | 2mg |
$88.5 | 2023-04-25 | |
| Life Chemicals | F6472-7218-3mg |
11-(2-methoxypyridine-3-carbonyl)-4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene |
1797560-90-7 | 90%+ | 3mg |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6472-7218-4mg |
11-(2-methoxypyridine-3-carbonyl)-4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene |
1797560-90-7 | 90%+ | 4mg |
$99.0 | 2023-04-25 | |
| Life Chemicals | F6472-7218-5mg |
11-(2-methoxypyridine-3-carbonyl)-4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene |
1797560-90-7 | 90%+ | 5mg |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6472-7218-10mg |
11-(2-methoxypyridine-3-carbonyl)-4-methyl-2,3,7,11-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),3,5,7-tetraene |
1797560-90-7 | 90%+ | 10mg |
$118.5 | 2023-04-25 |
KLJWDTBTJQKIRK-UHFFFAOYSA-N Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on KLJWDTBTJQKIRK-UHFFFAOYSA-N
Introduction to Compound with CAS No. 1797560-90-7 and Product Name: KLJWDTBTJQKIRK-UHFFFAOYSA-N
Compound with the CAS number 1797560-90-7 and the product name KLJWDTBTJQKIRK-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in the realm of targeted therapy and molecular diagnostics. The chemical entity, characterized by its precise molecular formula and stereochemistry, exhibits promising biological activities that have been the subject of extensive investigation in recent years.
The structural elucidation of 1797560-90-7 has been a cornerstone for researchers seeking to develop novel therapeutic agents. Its molecular architecture, which includes a complex arrangement of functional groups, suggests a high degree of specificity in interactions with biological targets. This specificity is crucial for designing drugs that can selectively modulate cellular processes without unintended side effects. The compound’s ability to engage with biological receptors or enzymes in a precise manner makes it an attractive candidate for further exploration in medicinal chemistry.
In recent years, there has been a surge in research focused on identifying small molecules that can modulate protein-protein interactions (PPIs) as a means of treating various diseases. KLJWDTBTJQKIRK-UHFFFAOYSA-N, derived from the core structure of 1797560-90-7, has shown remarkable potential in this regard. Studies have demonstrated that this derivative can inhibit the activity of key enzymes involved in cancer progression, such as kinases and phosphatases. By binding to these enzymes, the compound disrupts signaling pathways that are critical for tumor growth and metastasis.
The pharmacological profile of 1797560-90-7 and its derivatives has been thoroughly evaluated through both in vitro and in vivo experiments. In cell-based assays, these compounds have exhibited dose-dependent inhibition of target enzymes, leading to reduced proliferation rates in cancer cell lines. Furthermore, preclinical studies have indicated that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile. These findings have laid the groundwork for clinical trials aimed at assessing the efficacy and safety of these compounds in human patients.
Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1797560-90-7 and its derivatives. Molecular modeling techniques have been employed to predict how these compounds interact with their biological targets at an atomic level. These simulations have provided valuable insights into the binding kinetics and thermodynamics, enabling researchers to optimize the structure for improved potency and selectivity. The integration of experimental data with computational predictions has accelerated the drug discovery process, making it possible to identify promising candidates more efficiently.
The potential applications of 1797560-90-7 extend beyond oncology. Emerging research suggests that this compound may also have therapeutic benefits in other areas, such as neurodegenerative diseases and inflammatory conditions. For instance, studies have shown that it can modulate neurotransmitter release and receptor activity in brain cells, offering a potential treatment strategy for disorders like Alzheimer’s disease. Additionally, its anti-inflammatory properties have been observed in animal models, indicating its potential use in conditions such as rheumatoid arthritis.
The synthesis of KLJWDTBTJQKIRK-UHFFFAOYSA-N represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves sophisticated methodologies that highlight the ingenuity of modern chemical synthesis techniques. Researchers have employed advanced catalytic systems and purification strategies to obtain high-purity samples suitable for biological testing. These synthetic advancements not only facilitate further research but also demonstrate the feasibility of large-scale production if future clinical development proceeds successfully.
Regulatory considerations are an essential aspect of bringing any new therapeutic agent to market. The development pipeline for 1797560-90-7 and its derivatives is currently undergoing rigorous evaluation by regulatory agencies to ensure compliance with safety and efficacy standards. Documentation submitted by pharmaceutical companies includes comprehensive data on chemical synthesis, analytical characterization, preclinical safety studies, and pharmacokinetic profiles. These submissions are critical for gaining approval to proceed with clinical trials and eventually commercialization.
The impact of KLJWDTBTJQKIRK-UHFFFAOYSA-N on future drug development cannot be overstated. Its unique properties offer a glimpse into what can be achieved through interdisciplinary collaboration between chemists, biologists, and clinicians. As research continues to uncover new applications for this compound and its derivatives, it is likely that we will see innovative therapies emerge that address unmet medical needs across various disease categories.
In conclusion,1797560-90-7 and its product name counterpart,KLJWDTBTJQKIRK-UHFFFAOYSA-N, represent a beacon of hope in modern medicine. Their discovery underscores the importance of continued investment in basic scientific research and translational medicine. As we move forward with further clinical investigations,this compound will undoubtedly play a pivotal role in shaping the future landscape of therapeutic interventions.
1797560-90-7 (KLJWDTBTJQKIRK-UHFFFAOYSA-N) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)